Cas no 62257-58-3 (8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide)
62257-58-3 structure
Product Name:8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide
CAS No:62257-58-3
MF:C11H12N2O
MW:188.225782394409
CID:452184
PubChem ID:12351898
Update Time:2025-04-19
8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide
- 3-methyl-1-oxido-5,6,7,8-tetrahydroquinolin-1-ium-8-carbonitrile
- DTXSID00493392
- 62257-58-3
- 3-Methyl-1-oxo-5,6,7,8-tetrahydro-1lambda~5~-quinoline-8-carbonitrile
- CHEMBL3246019
-
- Inchi: 1S/C11H12N2O/c1-8-5-9-3-2-4-10(6-12)11(9)13(14)7-8/h5,7,10H,2-4H2,1H3
- InChI Key: FVGXPRHMRKPICI-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=C(C)C=C2C=1C(C#N)CCC2
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.2Ų
Experimental Properties
- PSA: 50.73
8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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